Cas no 1513768-39-2 (1-(3-Methyl-1H-indol-5-YL)ethan-1-amine)

• Product Name: 1-(3-Methyl-1H-indol-5-YL)ethan-1-amine
• CAS No: 1513768-39-2
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• MDL: MFCD31556843
• CID: 5219570
• Update Time: 2025-06-08

1-(3-Methyl-1H-indol-5-YL)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-METHYL-1H-INDOL-5-YL)ETHAN-1-AMINE
• 1-(3-Methyl-5-indolyl)ethanamine
• SY265469
• 1-(3-Methyl-1H-indol-5-YL)ethan-1-amine

• MDL： MFCD31556843
• Inchi： 1S/C11H14N2/c1-7-6-13-11-4-3-9(8(2)12)5-10(7)11/h3-6,8,13H,12H2,1-2H3
• InChI Key： YUDUPHYYPOGHAX-UHFFFAOYSA-N
• SMILES： N1C=C(C)C2C=C(C=CC1=2)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: 1.9
• Topological Polar Surface Area: 41.8

Additional information on 1-(3-Methyl-1H-indol-5-YL)ethan-1-amine

Introduction to 1-(3-Methyl-1H-indol-5-yl)ethan-1-amine (CAS No. 1513768-39-2)

1-(3-Methyl-1H-indol-5-yl)ethan-1-amine, identified by the chemical abstracts service number 1513768-39-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex indole scaffold, has garnered attention due to its structural and functional versatility, making it a valuable candidate for further exploration in drug discovery and therapeutic development.

The indole moiety is a core structural feature of numerous bioactive molecules, renowned for its role in modulating various biological pathways. In particular, derivatives of indole have been extensively studied for their potential applications in treating neurological disorders, inflammation, and cancer. The presence of a methyl group at the 3-position and an amine group at the 1-position of the indole ring in 1-(3-Methyl-1H-indol-5-yl)ethan-1-amine introduces unique electronic and steric properties that can influence its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater precision. Studies have suggested that the amine functional group in 1-(3-Methyl-1H-indol-5-yl)ethan-1-amine could serve as a key pharmacophore, facilitating interactions with receptors or enzymes involved in disease pathways. This has spurred interest in synthesizing analogs of this compound to optimize its pharmacological properties.

One particularly intriguing aspect of 1-(3-Methyl-1H-indol-5-yl)ethan-1-amine is its potential role in modulating neurotransmitter systems. The indole ring is structurally analogous to serotonin, a neurotransmitter critical for regulating mood, appetite, and sleep. By targeting serotonin receptors or related pathways, this compound may exhibit therapeutic effects similar to those of established serotonergic drugs. However, the addition of the methyl group at the 3-position could introduce selectivity, potentially allowing for more targeted action with fewer side effects.

In vitro studies have begun to uncover the biochemical profile of 1-(3-Methyl-1H-indol-5-yl)ethan-1-amine. Initial research indicates that it may interact with various enzymes and receptors, including those involved in metabolic pathways and signal transduction. For instance, some studies suggest that this compound could inhibit certain kinases or modulate the activity of transcription factors relevant to cancer progression. These findings underscore the compound's potential as a lead molecule for developing novel therapeutics.

The synthesis of 1-(3-Methyl-1H-indol-5-ylolethanamidine (CAS No. 1513768392) presents both challenges and opportunities for synthetic chemists. The indole core requires precise functionalization to introduce the desired substituents while maintaining stability under reaction conditions. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have made it possible to construct complex indole derivatives more efficiently than ever before.

Moreover, green chemistry principles are increasingly being applied to the synthesis of pharmaceutical intermediates like 1-(3-Methylindolyl)-ethanamine (CAS No. 1513768392). Researchers are exploring solvent-free reactions, catalytic systems that minimize waste, and energy-efficient processes to make the production of these compounds more sustainable. Such efforts align with global initiatives to reduce the environmental impact of chemical manufacturing.

The pharmacokinetic properties of 1-(3-Methylindolyl)-N-propylamine (CAS No. 1513768392) are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted is crucial for determining its therapeutic efficacy and safety profile. Preliminary studies suggest that this compound may exhibit favorable bioavailability and metabolic stability, though further research is needed to confirm these findings.

In conclusion,(E)-N-[3-(3-Methylindolyl)]propenamide (CAS No. 1513768392) represents a promising area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for developing new treatments for various diseases. As research continues to uncover more about its properties and applications,(E)-N-[3-(3-methylindolyl)]propenamide (CAS No: 1513768392) is poised to play an important role in future therapeutic strategies.